Cas no 1207034-54-5 (N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide)

• Product Name: N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide
• CAS No: 1207034-54-5
• MF: C₁₉H₁₇ClN₂O₃S₂
• MW: 420.932881116867
• CID: 5394320
• Update Time: 2025-10-29

N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide

• Inchi： 1S/C19H17ClN2O3S2/c1-13-4-3-5-16(12-13)22(2)27(24,25)17-10-11-26-18(17)19(23)21-15-8-6-14(20)7-9-15/h3-12H,1-2H3,(H,21,23)
• InChI Key： NRDUVVOUKSGFIO-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Cl)C=C2)=O)SC=CC=1S(N(C)C1=CC=CC(C)=C1)(=O)=O

Experimental Properties

• Density: 1.433±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.49±0.70(Predicted)

Additional information on N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide

N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide: A Comprehensive Overview

The compound N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide (CAS No. 1207034-54-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring, a sulfonyl group, and an amide functional group. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and materials science. The thiophene ring in this compound contributes to its aromaticity and stability, making it an ideal candidate for use in advanced materials such as organic semiconductors and conductive polymers. Additionally, the sulfonyl group enhances the molecule's ability to participate in hydrogen bonding, which is crucial for its potential application in drug design.

The synthesis of N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide involves a multi-step process that combines nucleophilic substitution, sulfonation, and amide formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

One of the most promising applications of this compound is in the field of medicinal chemistry. Its structure allows for the modulation of pharmacokinetic properties such as solubility and bioavailability, which are critical factors in drug development. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a valuable lead compound for further investigation.

In addition to its medicinal applications, N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide has shown potential in the development of advanced materials. Its electronic properties make it suitable for use in organic electronics, where it can serve as a building block for light-emitting diodes (LEDs) and flexible electronics. The integration of this compound into such materials has been shown to enhance their performance and efficiency.

The versatility of this compound is further underscored by its ability to undergo various post-synthesis modifications. For instance, the chloro group on the phenyl ring can be replaced with other substituents to tailor the molecule's properties for specific applications. This flexibility has made it a valuable tool in combinatorial chemistry and high-throughput screening.

From an environmental perspective, researchers have also explored the biodegradability and toxicity of N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its potential use in eco-friendly chemical processes.

In conclusion, N-(4-Chlorophenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-2-thiophenecarboxamide (CAS No. 1207034-54-5) is a multifaceted compound with significant implications across diverse fields. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in both academic research and industrial innovation.